Cas no 1344877-08-2 (3-(3-ethoxyphenyl)prop-2-en-1-amine)

• Product Name: 3-(3-ethoxyphenyl)prop-2-en-1-amine
• CAS No: 1344877-08-2
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• CID: 6092200
• PubChem ID: 63968215
• Update Time: 2025-05-20

3-(3-ethoxyphenyl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-ethoxyphenyl)prop-2-en-1-amine
• 1344877-08-2
• EN300-1859182
• SCHEMBL14640123

• Inchi： 1S/C11H15NO/c1-2-13-11-7-3-5-10(9-11)6-4-8-12/h3-7,9H,2,8,12H2,1H3/b6-4+
• InChI Key： XYEOZAOYSYZWFR-GQCTYLIASA-N
• SMILES： O(CC)C1=CC=CC(/C=C/CN)=C1

Computed Properties

• Exact Mass: 177.115364102g/mol
• Monoisotopic Mass: 177.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 35.2Ų

Additional information on 3-(3-ethoxyphenyl)prop-2-en-1-amine

3-(3-Ethoxyphenyl)prop-2-en-1-amine (CAS No. 1344877-08-2): A Comprehensive Overview

3-(3-Ethoxyphenyl)prop-2-en-1-amine, also known by its CAS number 1344877-08-2, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include an ethoxy-substituted phenyl ring and a propenylamine moiety. These structural elements contribute to its potential biological activities and pharmacological properties, making it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 3-(3-Ethoxyphenyl)prop-2-en-1-amine can be represented as C₁₁H₁₅NO. The presence of the ethoxy group on the phenyl ring imparts specific electronic and steric effects, which can influence the compound's interactions with biological targets. The propenylamine moiety, on the other hand, provides a flexible linker that can facilitate binding to various receptors or enzymes. These structural features make 3-(3-Ethoxyphenyl)prop-2-en-1-amine an interesting molecule for exploring its potential therapeutic applications.

In recent years, there has been a growing interest in the study of 3-(3-Ethoxyphenyl)prop-2-en-1-amine due to its potential as a lead compound for the development of new drugs. Research has shown that this compound exhibits a range of biological activities, including anti-inflammatory, analgesic, and neuroprotective effects. For instance, studies have demonstrated that 3-(3-Ethoxyphenyl)prop-2-en-1-amine can modulate the activity of certain ion channels and receptors, which are involved in pain signaling and inflammatory responses.

The anti-inflammatory properties of 3-(3-Ethoxyphenyl)prop-2-en-1-amine have been investigated in both in vitro and in vivo models. In vitro studies using cell cultures have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, in vivo studies in animal models of inflammation have demonstrated that 3-(3-Ethoxyphenyl)prop-2-en-1-amine can reduce inflammation and tissue damage, suggesting its potential as a therapeutic agent for inflammatory diseases.

The analgesic effects of 3-(3-Ethoxyphenyl)prop-2-en-1-amine have also been explored in preclinical studies. Research has shown that this compound can effectively alleviate pain in various pain models, including neuropathic pain and inflammatory pain. The mechanism underlying these analgesic effects is thought to involve the modulation of nociceptive pathways and the inhibition of pain-related neurotransmitters.

Beyond its anti-inflammatory and analgesic properties, 3-(3-Ethoxyphenyl)prop-2-en-1-amine has also been studied for its neuroprotective effects. Preclinical research has indicated that this compound can protect neurons from oxidative stress and neurotoxicity, which are common factors in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The neuroprotective effects of 3-(3-Ethoxyphenyl)prop-2-en-1-amine are believed to be mediated through its ability to enhance cellular antioxidant defenses and reduce inflammation in the brain.

The pharmacokinetic properties of 3-(3-Ethoxyphenyl)prop-2-en-1-amine have also been evaluated to assess its suitability as a drug candidate. Studies have shown that this compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability, moderate plasma protein binding, and reasonable metabolic stability. These properties suggest that 3-(3-Ethoxyphenyl)prop-2-en-1-amine could be developed into an orally active drug with a suitable dosing regimen.

In addition to its potential therapeutic applications, 3-(3-Ethoxyphenyl)prop-2-en-1-amine has also been studied for its use as a chemical probe in biological research. Its ability to modulate specific biological targets makes it a valuable tool for investigating the mechanisms underlying various physiological processes and diseases. For example, researchers have used this compound to study the role of ion channels and receptors in pain signaling and inflammatory responses.

The safety profile of 3-(3-Ethoxyphenyl)prop-2-en-1-amine is another important aspect that has been investigated. Preclinical toxicity studies have shown that this compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further studies are needed to fully evaluate its safety profile in humans before it can be advanced to clinical trials.

In conclusion, 3-(3-Ethoxyphenyl)prop-2-en-1-amine (CAS No. 1344877-08-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features contribute to its diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective effects. Ongoing research continues to explore the full potential of this compound as a lead candidate for the development of new drugs targeting various diseases and conditions.